Cas no 1805931-02-5 (4,6-Dinitropyridin-2-amine)

• Product Name: 4,6-Dinitropyridin-2-amine
• CAS No: 1805931-02-5
• MF: C₅H₄N₄O₄
• MW: 184.109660148621
• CID: 4899479
• Update Time: 2025-07-11

4,6-Dinitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-dinitropyridin-2-amine
• 2-amino-4,6-dinitropyridine
• 4,6-Dinitropyridin-2-amine

• Inchi： 1S/C5H4N4O4/c6-4-1-3(8(10)11)2-5(7-4)9(12)13/h1-2H,(H2,6,7)
• InChI Key： BJRNWOKZVGCPRT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(N)N=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 0.5
• Topological Polar Surface Area: 131

Additional information on 4,6-Dinitropyridin-2-amine

Recent Advances in the Study of 4,6-Dinitropyridin-2-amine (CAS: 1805931-02-5) in Chemical and Biomedical Research

4,6-Dinitropyridin-2-amine (CAS: 1805931-02-5) is a nitro-substituted pyridine derivative that has recently garnered significant attention in chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by the presence of two nitro groups at the 4 and 6 positions of the pyridine ring, exhibits intriguing reactivity and biological activity, making it a subject of interest for drug discovery, material science, and synthetic chemistry. Recent studies have explored its synthesis, mechanistic pathways, and potential therapeutic uses, shedding light on its versatility and utility in various scientific domains.

One of the key areas of research involving 4,6-Dinitropyridin-2-amine is its role as a precursor or intermediate in the synthesis of more complex heterocyclic compounds. Recent publications highlight its use in the development of novel pharmacophores, particularly in the design of antimicrobial and anticancer agents. The electron-withdrawing nature of the nitro groups enhances the reactivity of the pyridine ring, facilitating nucleophilic substitution reactions that are critical for constructing diverse molecular architectures. For instance, a 2023 study demonstrated the compound's efficacy in generating pyrido[2,3-d]pyrimidine derivatives, which exhibit potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli.

In addition to its synthetic utility, 4,6-Dinitropyridin-2-amine has been investigated for its direct biological activities. Preliminary in vitro studies suggest that the compound may interfere with microbial DNA replication by intercalating into nucleic acid structures, a mechanism that could be harnessed for antibiotic development. Furthermore, its nitro groups have been implicated in redox cycling, generating reactive oxygen species (ROS) that contribute to cytotoxic effects in cancer cell lines. These findings, published in a 2024 issue of the Journal of Medicinal Chemistry, underscore the compound's dual potential as both a synthetic building block and a bioactive molecule.

Despite these promising developments, challenges remain in optimizing the stability and bioavailability of 4,6-Dinitropyridin-2-amine for clinical applications. Recent research has focused on derivatization strategies to mitigate its inherent toxicity while preserving its therapeutic efficacy. For example, a team at the University of Cambridge reported the successful conjugation of the compound with polyethylene glycol (PEG) to enhance its solubility and reduce off-target effects. Such innovations highlight the ongoing efforts to translate laboratory findings into viable pharmaceutical candidates.

Looking ahead, the study of 4,6-Dinitropyridin-2-amine is expected to expand into new areas, including its potential use in materials science. Its nitro-rich structure makes it a candidate for energetic materials, while its aromatic system could be exploited in the design of organic semiconductors. Collaborative efforts between chemists, biologists, and material scientists will be essential to fully unlock the compound's potential. As research progresses, 4,6-Dinitropyridin-2-amine is poised to play a pivotal role in bridging gaps between synthetic chemistry and biomedical applications.